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Compound of Interest

Compound Name:
(S)-Ethyl piperidine-2-carboxylate

hydrochloride

Cat. No.: B568516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

synthesis, and analytical resolution of enantiopure ethyl pipecolate hydrochloride. This valuable

chiral building block is instrumental in the development of various pharmaceutical agents. All

quantitative data is presented in structured tables for ease of comparison, and detailed

experimental protocols are provided for key methodologies.

Commercial Availability
Enantiopure (R)- and (S)-ethyl pipecolate hydrochloride are available from several chemical

suppliers. The following tables summarize the readily available information from prominent

vendors. It is important to note that purity and other specifications may vary by supplier and

batch.

Table 1: Commercial Suppliers of (S)-Ethyl Pipecolate Hydrochloride
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Supplier Product Name CAS Number Purity
Additional
Information

Santa Cruz

Biotechnology

Ethyl (S)-

piperidine-2-

carboxylate HCl

123495-48-7 ≥97%

Biochemical for

proteomics

research.[1]

Sigma-Aldrich

(S)-piperidine-2-

carboxylic acid

ethyl ester

hydrochloride

Not explicitly

provided, but

listed under

AldrichCPR

Solid form -

Table 2: Commercial Suppliers of (R)-Ethyl Pipecolate Hydrochloride

Supplier Product Name CAS Number Purity
Additional
Information

ChemicalBook

Ethyl (R)-

piperidine-2-

carboxylate HCl

183786-20-1

Varies by

supplier (e.g.,

97%, 99%

HPLC/GC)

Lists multiple

suppliers in

China.[1]

Amatek Scientific

Co. Ltd.

Ethyl (R)-

piperidine-2-

carboxylate HCl

183786-20-1 97% HPLC

Available in

various package

sizes.[1]

SanoChem

(Chengdu) Tech.

Co., Ltd.

Not explicitly

provided
183786-20-1 99% HPLC/GC

Available in

various package

sizes.[1]

Table 3: Racemic Ethyl Pipecolate and its Hydrochloride Salt

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/figure/Structures-of-the-polysaccharide-based-chiral-stationary-phases-used-in-this-study_fig3_330477234
https://www.researchgate.net/figure/Structures-of-the-polysaccharide-based-chiral-stationary-phases-used-in-this-study_fig3_330477234
https://www.researchgate.net/figure/Structures-of-the-polysaccharide-based-chiral-stationary-phases-used-in-this-study_fig3_330477234
https://www.researchgate.net/figure/Structures-of-the-polysaccharide-based-chiral-stationary-phases-used-in-this-study_fig3_330477234
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Supplier CAS Number Purity

Ethyl pipecolinate

hydrochloride

Santa Cruz

Biotechnology
77034-33-4 Not specified

Ethyl pipecolinate

hydrochloride
Sigma-Aldrich 77034-33-4 97%

Ethyl pipecolinate Chem-Impex 15862-72-3 ≥ 98% (GC)

Synthesis of Enantiopure Ethyl Pipecolate
Hydrochloride
The most common and straightforward method for the synthesis of enantiopure ethyl

pipecolate hydrochloride is the Fischer esterification of the corresponding enantiopure pipecolic

acid.

Experimental Protocol: Fischer Esterification of L-
Pipecolic Acid
This protocol describes the synthesis of (S)-ethyl pipecolate hydrochloride from L-pipecolic

acid. The same procedure can be applied to D-pipecolic acid to obtain (R)-ethyl pipecolate

hydrochloride.

Materials:

L-Pipecolic acid

Anhydrous ethanol

Concentrated sulfuric acid (or dry HCl gas)

Diethyl ether (or other suitable organic solvent)

Anhydrous sodium sulfate or magnesium sulfate

Procedure:
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Suspend L-pipecolic acid in a generous excess of anhydrous ethanol in a round-bottom flask

equipped with a reflux condenser and a magnetic stirrer.

Carefully add a catalytic amount of concentrated sulfuric acid to the suspension.

Alternatively, bubble dry hydrogen chloride gas through the mixture until saturation.

Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete (monitoring by TLC or LC-MS is recommended).

Allow the reaction mixture to cool to room temperature.

Remove the excess ethanol under reduced pressure using a rotary evaporator.

Dissolve the residue in a suitable organic solvent such as diethyl ether and wash with a

saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate,

and filter.

To precipitate the hydrochloride salt, bubble dry hydrogen chloride gas through the ethereal

solution, or add a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether).

Collect the precipitated (S)-ethyl pipecolate hydrochloride by filtration, wash with cold diethyl

ether, and dry under vacuum.

Logical Workflow for Synthesis:

Starting Material Reaction Work-up Purification Final Product

L-Pipecolic Acid Fischer Esterification
(Ethanol, H+ catalyst) Solvent Removal Neutralization Extraction Drying HCl Salt Formation Filtration & Drying (S)-Ethyl Pipecolate

Hydrochloride

Click to download full resolution via product page

Caption: Synthetic workflow for (S)-ethyl pipecolate hydrochloride.
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Chiral Separation of Ethyl Pipecolate Enantiomers
High-performance liquid chromatography (HPLC) using a chiral stationary phase (CSP) is the

most effective method for the analytical and preparative separation of ethyl pipecolate

enantiomers. Polysaccharide-based CSPs, such as those derived from cellulose or amylose,

are particularly well-suited for this purpose.

Experimental Protocol: Chiral HPLC Separation
This protocol provides a general method for the chiral separation of racemic ethyl pipecolate.

Optimization of the mobile phase composition and other parameters may be necessary to

achieve baseline separation.

Instrumentation and Columns:

HPLC system with a UV detector

Chiral stationary phase column (e.g., Daicel CHIRALPAK® series such as IA, IB, IC, or AD)

Mobile Phase:

A mixture of a non-polar solvent (e.g., n-hexane or heptane) and an alcohol modifier (e.g.,

isopropanol or ethanol).

The exact ratio will need to be optimized for the specific column and analyte. A typical

starting point is 90:10 (n-hexane:isopropanol).

Procedure:

Prepare a standard solution of racemic ethyl pipecolate in the mobile phase.

Equilibrate the chiral column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min)

until a stable baseline is achieved.

Inject the sample solution onto the column.

Monitor the elution of the enantiomers using a UV detector at an appropriate wavelength

(e.g., 210-220 nm).
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The two enantiomers will elute at different retention times, allowing for their separation and

quantification.

Logical Flow for Chiral Method Development:

Racemic Ethyl
Pipecolate Sample

Column Screening
(e.g., Chiralpak IA, IB, IC)

Mobile Phase Optimization
(Hexane/IPA ratio)

Flow Rate Adjustment

Set Detection Wavelength

Inject Sample & Analyze

Separated Enantiomers

Click to download full resolution via product page

Caption: Chiral HPLC method development workflow.
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Applications in Drug Development
Enantiopure pipecolic acid and its derivatives, including ethyl pipecolate hydrochloride, are

crucial chiral building blocks in the synthesis of a wide range of pharmaceuticals. The specific

stereochemistry of these molecules is often critical for their pharmacological activity and to

minimize potential side effects. They are key components in the synthesis of local anesthetics,

immunosuppressants, and other biologically active compounds. The availability of high-purity

enantiomers of ethyl pipecolate hydrochloride is therefore essential for the advancement of

drug discovery and development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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